Cas no 1019201-53-6 (2-(trifluoromethyl) isonicotinic acid chloride)

• Product Name: 2-(trifluoromethyl) isonicotinic acid chloride
• CAS No: 1019201-53-6
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• MDL: MFCD26401894
• CID: 1134898
• PubChem ID: 119081895
• Update Time: 2025-11-02

2-(trifluoromethyl) isonicotinic acid chloride Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl) isonicotinic acid chloride
• 2-(trifluoroMethyl)isonicotinoyl chloride
• DB-329511
• SB73760
• AKOS030234131
• SCHEMBL17981961
• 1019201-53-6
• 2-(trifluoromethyl)pyridine-4-carbonyl chloride
• 2-(Trifluoromethyl)isonicotinoylchloride

• MDL： MFCD26401894
• Inchi： 1S/C7H3ClF3NO/c8-6(13)4-1-2-12-5(3-4)7(9,10)11/h1-3H
• InChI Key： SFBALPFIDJFDIW-UHFFFAOYSA-N
• SMILES： ClC(C1C=CN=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 221.957
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 49.86

Additional information on 2-(trifluoromethyl) isonicotinic acid chloride

Comprehensive Guide to 2-(Trifluoromethyl)isonicotinic Acid Chloride (CAS No. 1019201-53-6): Properties, Applications, and Market Insights

2-(Trifluoromethyl)isonicotinic acid chloride (CAS No. 1019201-53-6) is a specialized organofluorine compound that has gained significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic acid chloride derivative combines the reactivity of an acid chloride functional group with the electronic effects of a trifluoromethyl group, making it a valuable building block in modern synthetic chemistry.

The compound's molecular structure features a pyridine ring substituted at the 2-position with a trifluoromethyl group and at the 4-position with a reactive carbonyl chloride moiety. This arrangement provides both electron-withdrawing characteristics from the trifluoromethyl group and high reactivity from the acid chloride, enabling diverse transformations in synthetic applications. Researchers particularly value 1019201-53-6 for its ability to introduce both fluorine-containing groups and carboxylic acid derivatives into target molecules in a single step.

In pharmaceutical applications, 2-(trifluoromethyl)isonicotinic acid chloride serves as a key intermediate for the synthesis of bioactive molecules with improved metabolic stability and membrane permeability. The incorporation of fluorine atoms into drug candidates has become a major trend in medicinal chemistry, as evidenced by the growing number of FDA-approved fluorine-containing drugs. This compound enables efficient introduction of the valuable CF3 group while providing additional sites for further functionalization through its reactive chloride group.

The agrochemical industry also utilizes 1019201-53-6 in the development of novel crop protection agents. The trifluoromethyl group is known to enhance the biological activity and environmental stability of pesticides and herbicides. Recent studies have demonstrated the effectiveness of derivatives containing this moiety against various plant pathogens, addressing current challenges in sustainable agriculture and food security.

From a synthetic chemistry perspective, 2-(trifluoromethyl)isonicotinic acid chloride offers several advantages. The compound participates efficiently in amide coupling reactions, ester formations, and other nucleophilic substitution reactions. Its stability under various reaction conditions makes it particularly useful for parallel synthesis and combinatorial chemistry approaches that are widely employed in modern drug discovery programs.

The global market for fluorinated building blocks like 1019201-53-6 has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts project continued expansion as research into fluorine-containing compounds intensifies, particularly in areas such as PET imaging agents, material science applications, and electronic materials. The unique properties imparted by the trifluoromethyl group continue to make it a highly sought-after structural element in these fields.

Quality control of 2-(trifluoromethyl)isonicotinic acid chloride typically involves rigorous analytical methods including HPLC analysis, NMR spectroscopy, and mass spectrometry. Suppliers generally provide the compound with high purity levels (>97%) to meet the stringent requirements of research and industrial applications. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain the compound's stability and reactivity over time.

Recent scientific literature highlights innovative applications of 1019201-53-6 in the development of metal-organic frameworks (MOFs) and other advanced materials. The combination of the pyridine nitrogen and acid chloride group allows for versatile coordination chemistry and post-synthetic modification possibilities. These developments align with current interests in smart materials and nanotechnology, demonstrating the compound's relevance beyond traditional chemical synthesis.

Environmental and safety considerations for handling 2-(trifluoromethyl)isonicotinic acid chloride follow standard laboratory protocols for reactive acid chlorides. While not classified as hazardous under normal conditions, appropriate precautions including the use of personal protective equipment and proper ventilation are recommended during handling. The compound's stability profile and environmental impact have been subjects of ongoing research as part of broader efforts toward green chemistry practices.

Future research directions for 1019201-53-6 and related compounds include exploration of their potential in bioconjugation chemistry, development of novel catalytic systems, and applications in medicinal chemistry. The growing interest in fluorine-containing bioactive compounds suggests that demand for this versatile building block will likely increase in coming years, particularly as synthetic methods continue to advance in efficiency and selectivity.